Cas no 1183051-90-2 (3-(3-Methylbenzoyl)quinoline)

• Product Name: 3-(3-Methylbenzoyl)quinoline
• CAS No: 1183051-90-2
• MF: C₁₇H₁₃NO
• MW: 247.291224241257
• MDL: MFCD12833805
• CID: 4787495
• Update Time: 2026-02-27

3-(3-Methylbenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methylbenzoyl)quinoline
• Quinolin-3-yl(m-tolyl)methanone

• MDL： MFCD12833805
• Inchi： 1S/C17H13NO/c1-12-5-4-7-14(9-12)17(19)15-10-13-6-2-3-8-16(13)18-11-15/h2-11H,1H3
• InChI Key： WNXIJAUGUUXUPL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)C1=CN=C2C=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Additional information on 3-(3-Methylbenzoyl)quinoline

3-(3-Methylbenzoyl)quinoline: A Comprehensive Overview

The compound 3-(3-Methylbenzoyl)quinoline, with the CAS number 1183051-90-2, is a significant molecule in the field of organic chemistry, particularly within the quinoline derivative family. Quinolines are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, materials science, and electronics. The addition of the 3-methylbenzoyl group to the quinoline skeleton introduces unique electronic and structural properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 3-(3-Methylbenzoyl)quinoline in various fields. For instance, its electronic properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The methylbenzoyl substituent enhances the molecule's stability and luminous efficiency, which are critical factors in device performance. Researchers have also explored its role as a building block for more complex molecular architectures, such as polymers and supramolecular assemblies.

In the pharmaceutical sector, 3-(3-Methylbenzoyl)quinoline has shown potential as a lead compound for drug development. Its ability to interact with biological targets, such as enzymes and receptors, has been investigated in preclinical studies. The methyl group at position 3 of the benzoyl moiety contributes to the molecule's lipophilicity, which is essential for drug absorption and bioavailability. Furthermore, its quinoline core provides a rigid framework that can be modified to target specific biological pathways.

The synthesis of 3-(3-Methylbenzoyl)quinoline involves a combination of classical organic chemistry techniques and modern catalytic methods. One common approach is the Friedländer synthesis, which involves the condensation of an o-aminobenzaldehyde derivative with a ketone or aldehyde. Recent advancements in catalysis have enabled more efficient and selective routes to this compound, reducing production costs and improving yield.

From a structural standpoint, 3-(3-Methylbenzoyl)quinoline exhibits a planar geometry due to the aromaticity of both the quinoline and benzoyl groups. This planarity is crucial for its electronic properties and its ability to form ordered assemblies in solid-state applications. Computational studies using density functional theory (DFT) have provided insights into its electronic structure, revealing that the methyl substitution at position 3 modulates the molecule's frontier molecular orbitals, thereby influencing its reactivity and optical properties.

In terms of applications beyond traditional uses, 3-(3-Methylbenzoyl)quinoline has been explored for its role in energy storage materials. Its ability to act as an electron transport layer in dye-sensitized solar cells (DSSCs) has been demonstrated in recent research. The molecule's stability under operational conditions makes it suitable for long-term use in such devices. Additionally, its photoluminescent properties have been harnessed in sensors and imaging agents for biomedical applications.

The environmental impact of synthesizing and using 3-(3-Methylbenzoyl)quinoline is another area of growing interest. Researchers are investigating greener synthesis methods that minimize waste and reduce energy consumption. For example, microwave-assisted synthesis has been shown to accelerate reaction times while maintaining product quality. These efforts align with global sustainability goals and highlight the importance of responsible chemical practices.

In conclusion, 3-(3-Methylbenzoyl)quinoline is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for both academic research and industrial innovation. As new research continues to uncover its potential, this compound is poised to play an increasingly important role in advancing technologies that address pressing global challenges.